N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(2-methoxyphenyl)-2-piperazin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C13H19N3O2.ClH/c1-18-12-5-3-2-4-11(12)15-13(17)10-16-8-6-14-7-9-16;/h2-5,14H,6-10H2,1H3,(H,15,17);1H
• InChI Key: SLGDBOKGKQGIGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2CCNCC2.Cl
• Molecular Formula: C13H20ClN3O2
• Molecular Weight: 285.77 g/mol

Description

N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide hydrochloride is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as MPAA and is a white crystalline powder that is soluble in water.

Scientific Research Applications

ACAT-1 Inhibition for Disease Treatment

K-604, a derivative of N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide hydrochloride, has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, demonstrating significant selectivity for ACAT-1 over ACAT-2. This selectivity and its enhanced oral absorption highlight its potential utility in treating diseases involving ACAT-1 overexpression, such as atherosclerosis and certain neurodegenerative diseases (Shibuya et al., 2018).

Antitumor Activity

Research into N-(4-methoxyphenyl)-2-((4-phenylphthalazin-1-yl)thio)acetamide and N-(3-chloro-4-fluorophenyl)-2-(4-(4-phenylphthalazin-1-yl)piperazin-1-yl)acetamide derivatives has demonstrated promising antitumor activities. These compounds have shown effectiveness against human esophageal cancer cells, with IC50 values indicating superior activity to traditional chemotherapeutics like 5-fluorouracil (Jingchao Xin et al., 2018).

Central Nervous System Applications

Various derivatives of this compound have been synthesized and studied for their effects on the central nervous system, including potential antidepressant-like activity and affinity toward serotonergic receptors. These studies suggest that specific modifications to the chemical structure can lead to compounds with strong affinities for 5-HT1A and 5-HT7 receptors, which are key targets in the development of new antidepressant drugs. Some compounds have shown promising results in in vivo tests, such as the tail suspension test for antidepressant-like activity, indicating potential applications in treating mood disorders (Waszkielewicz et al., 2015).

Synthesis of Radiotracers for PET Imaging

FAUC346, a compound structurally related to this compound, has been synthesized and radiolabeled for potential use as a radiotracer in positron emission tomography (PET) imaging of D3 receptors. While preliminary evaluations in rat brain demonstrated selectivity for D3 receptors, further studies in nonhuman primates did not confirm its suitability as a PET probe, highlighting the challenges in developing effective radiotracers for neurological research (Kuhnast et al., 2006).